Cas no 24699-48-7 (Benzenepropanaminium,3-hydroxy-N,N,N-trimethyl-)

• Product Name: Benzenepropanaminium,3-hydroxy-N,N,N-trimethyl-
• CAS No: 24699-48-7
• MF: C₁₂H₂₀NO
• MW: 194.293303489685
• CID: 259241
• PubChem ID: 193050
• Update Time: 2025-04-19

Benzenepropanaminium,3-hydroxy-N,N,N-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanaminium,3-hydroxy-N,N,N-trimethyl-
• 3-(3-hydroxyphenyl)propyl-trimethylazanium
• 3-(3-Hydroxyphenyl)-N,N,N-trimethylpropan-1-aminium
• 24699-48-7
• 3-(3-Hydroxyphenyl)propyltrimethylammonium
• 3-Hydroxy-N,N,N-trimethylbenzenepropanaminium
• 3-(m-Hydroxyphenyl)propyltrimethylammonium
• DTXSID50179437

• Inchi： 1S/C12H19NO/c1-13(2,3)9-5-7-11-6-4-8-12(14)10-11/h4,6,8,10H,5,7,9H2,1-3H3/p+1
• InChI Key： HXRAFUHPPAVMQN-UHFFFAOYSA-O
• SMILES： OC1=CC=CC(=C1)CCC[N+](C)(C)C

Computed Properties

• Exact Mass: 194.1546
• Monoisotopic Mass: 194.154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 20.23